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Compound of Interest

Compound Name: N-benzhydryl-2-methylbenzamide

Cat. No.: B404912

Get Quote

Executive Summary
N-benzhydryl-2-methylbenzamide is a sterically congested amide used as a structural probe

in medicinal chemistry to understand conformational restriction. The molecule features two

primary steric drivers:

The ortho-effect: The 2-methyl group on the benzoyl ring forces the carbonyl group out of

coplanarity with the phenyl ring.

Benzhydryl bulk: The diphenylmethyl group creates a "propeller" motif that disrupts standard

amide stacking, influencing solubility and receptor binding kinetics.

This guide provides the validated synthesis protocol, crystallization methods for single-crystal

growth, and the X-ray diffraction (XRD) data collection strategy required to resolve its structure.

Synthesis & Crystallization Protocol
Chemical Synthesis Pathway
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The synthesis utilizes a Schotten-Baumann-type acylation under anhydrous conditions to

prevent hydrolysis of the acid chloride.

Reagents:

Precursor A:o-Toluoyl chloride (2-methylbenzoyl chloride) [CAS: 933-88-0]

Precursor B: Benzhydrylamine (Diphenylmethanamine) [CAS: 91-00-9]

Base: Triethylamine (Et₃N) or Pyridine

Solvent: Dichloromethane (DCM), anhydrous

Step-by-Step Protocol:

Preparation: Dissolve benzhydrylamine (10 mmol, 1.83 g) and Et₃N (12 mmol, 1.6 mL) in

anhydrous DCM (20 mL) in a round-bottom flask under nitrogen atmosphere. Cool to 0°C.[1]

[2]

Addition: Add o-toluoyl chloride (10 mmol, 1.3 mL) dropwise over 15 minutes. The reaction is

exothermic; maintain temperature <5°C to prevent side reactions.

Reaction: Allow the mixture to warm to room temperature (RT) and stir for 4 hours. Monitor

via TLC (30% EtOAc/Hexane).

Workup: Wash the organic layer with 1M HCl (2x), saturated NaHCO₃ (2x), and brine. Dry

over MgSO₄ and concentrate in vacuo.

Purification: Recrystallize the crude solid from hot Ethanol/Water (8:2) to yield white needles.

Single Crystal Growth (Crystallization)
High-quality single crystals are required for XRD. The bulky benzhydryl group often leads to

twinning; slow growth is essential.
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Method Solvent System Conditions
Crystal
Morphology

Slow Evaporation
Ethanol / Ethyl

Acetate (1:1)

Room Temp, parafilm

with pinholes

Prisms/Blocks

(Preferred)

Vapor Diffusion
THF (inner) / Pentane

(outer)
Closed chamber, 4°C

Needles (Often too

thin)

Solvothermal Methanol
Sealed tube, 60°C to

RT ramp
Large Blocks

Structural Analysis Workflow
The following diagram illustrates the logical flow from crystal selection to structural refinement.
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Crystalline Sample
(0.2 x 0.2 x 0.1 mm)

Mounting
(Kapton Loop / Mitegen)

Data Collection
(Mo-Kα or Cu-Kα Source)

Unit Cell Indexing
(Determine Space Group)

Structure Solution
(Direct Methods/SHELXT)

 hkl extraction

Refinement
(Least Squares/SHELXL)

 R1 < 0.05

 Add Hydrogens/Anisotropic

CheckCIF / IUCr Validation

Click to download full resolution via product page

Figure 1: Crystallographic workflow for determining the structure of N-benzhydryl-2-
methylbenzamide.

X-Ray Diffraction Data Specifications
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When analyzing this specific compound, the following parameters are critical due to the

presence of heavy aromatic stacking and potential disorder in the benzhydryl phenyl rings.

Data Collection Strategy
Temperature: Collect at 100 K (using liquid nitrogen stream).

Reasoning: The two phenyl rings on the benzhydryl group have high thermal motion at

room temperature, which can smear electron density and make resolution difficult. Cooling

freezes these rotations.

Radiation Source: Mo-Kα (

Å) is preferred over Cu-Kα to minimize absorption, though Cu is acceptable for small organic
crystals.

Resolution: Aim for

Å or better (

for Mo).

Expected Crystal Data (Reference Standards)
While experimental values depend on the specific polymorph grown, these are the expected

ranges based on analogous benzamide structures (e.g., N-benzyl-2-methylbenzamide).
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Parameter Expected Value / Range Mechanistic Insight

Crystal System Monoclinic or Triclinic
Low symmetry due to bulky,

asymmetric substituents.

Space Group or
Most common for non-chiral

organic amides.

Z (Molecules/Cell) 4

Standard packing in

Centrosymmetric space

groups.

Volume (

)
~1500 - 1700 Å³

Calculated based on 21 non-H

atoms (~18 Å³ per non-H

atom).

Calculated Density ~1.20 - 1.25 g/cm³
Typical for purely organic

amides.

Structural Interpretation & Motifs
The "Ortho-Lock" Conformation
In the solved structure, pay close attention to the torsion angle

(C2-C1-C(=O)-N).

Observation: The 2-methyl group sterically clashes with the amide oxygen.

Result: The phenyl ring will twist out of the amide plane by 40–60°. This prevents the

molecule from being planar, unlike unsubstituted benzamide.

Hydrogen Bonding Network
Unlike simple amides that form dimers (

), the bulky benzhydryl group often blocks dimer formation.

Primary Motif: Look for C(4) chains (catemers) running along the shortest crystallographic

axis.
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Interaction: N-H

O=C (Intermolecular).[3]

Distance: Expected

Å.

Benzhydryl "Propeller" Geometry
The two phenyl rings on the nitrogen atom will not be coplanar. They typically adopt a

"propeller" shape to minimize steric repulsion with the amide hydrogen.

Check: Measure the C-N-CH-C(Ph) torsion angles. If they are significantly different, it

indicates crystal packing forces are distorting the natural symmetry of the benzhydryl group.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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